![molecular formula C16H14FN5OS B5575818 N-(2-fluorophenyl)-2-{[4-methyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide](/img/structure/B5575818.png)
N-(2-fluorophenyl)-2-{[4-methyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-fluorophenyl)-2-{[4-methyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a useful research compound. Its molecular formula is C16H14FN5OS and its molecular weight is 343.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 343.09030942 g/mol and the complexity rating of the compound is 429. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Phosphoinositide 3-Kinase (PI3K)/mTOR Inhibition
Compounds structurally related to N-(2-fluorophenyl)-2-{[4-methyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide have been investigated for their ability to inhibit PI3Kα and mTOR, demonstrating potent and efficacious inhibition in vitro and in vivo. These inhibitors are crucial in cancer research, as the PI3K/mTOR pathway plays a significant role in cell growth, proliferation, and survival. Modifying the heterocyclic core of these compounds can lead to improved metabolic stability, a critical aspect in the development of therapeutic agents (Stec et al., 2011).
Anticancer Effects
Another related compound, modified by replacing the acetamide group with an alkylurea moiety, has shown remarkable anticancer effects with reduced toxicity. These modifications retain the antiproliferative activity and the inhibitory activity against PI3Ks and mTOR, suggesting that structural analogs of this compound could be potent anticancer agents with lower toxicity profiles (Wang et al., 2015).
Antimicrobial and Anti-Tuberculosis Activity
The synthesis of compounds containing a 1,2,4-triazole ring system, including derivatives structurally related to this compound, has been explored for antimicrobial, antifungal, and anti-tuberculosis activities. These compounds are of interest due to their broad spectrum of pharmaceutical activities, indicating potential applications in developing new treatments for various infections (MahyavanshiJyotindra et al., 2011).
Src Kinase Inhibition and Anticancer Activities
Structurally related N-benzyl-substituted acetamide derivatives, including thiazolyl compounds, have been synthesized and evaluated for their Src kinase inhibitory and anticancer activities. These compounds have demonstrated significant potential in inhibiting cell proliferation in various human cancer cell lines, suggesting the role of similar compounds in cancer therapy (Fallah-Tafti et al., 2011).
Properties
IUPAC Name |
N-(2-fluorophenyl)-2-[(4-methyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FN5OS/c1-22-15(11-5-4-8-18-9-11)20-21-16(22)24-10-14(23)19-13-7-3-2-6-12(13)17/h2-9H,10H2,1H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQFOOVMKJDLAEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=C1SCC(=O)NC2=CC=CC=C2F)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FN5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.